Cas no 1303973-99-0 (2-azatricyclo[3.3.1.13?]decane-1-carboxylic acid)

• Product name: 2-azatricyclo[3.3.1.13?]decane-1-carboxylic acid
• CAS No: 1303973-99-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD18909754
• CID: 3165203
• PubChem ID: 129914194

2-azatricyclo[3.3.1.13?]decane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azaadamantane-1-carboxylic acid
• 2-azatricyclo[3.3.1.13?]decane-1-carboxylic acid
• 1303973-99-0
• 2-azaadamantane-1-carboxylicacid
• EN300-8097399
• 2-azatricyclo[3.3.1.1,3,7]decane-1-carboxylic acid

• MDL： MFCD18909754
• Inchi： InChI=1S/C10H15NO2/c12-9(13)10-4-6-1-7(5-10)3-8(2-6)11-10/h6-8,11H,1-5H2,(H,12,13)
• InChI Key： ZRJDLEPAXRWMBT-UHFFFAOYSA-N
• SMILES： OC(=O)C12CC3CC(CC(C3)N1)C2

Computed Properties

• Exact Mass: 181.110278721Da
• Monoisotopic Mass: 181.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-azatricyclo[3.3.1.13?]decane-1-carboxylic acid

Introduction to 2-azatricyclo[3.3.1.13?]decane-1-carboxylic acid (CAS No: 1303973-99-0)

2-azatricyclo[3.3.1.13?]decane-1-carboxylic acid, with the chemical formula C₉H₁₃NO₂, is a highly complex and structurally intriguing heterocyclic compound belonging to the tricyclic class. Its unique molecular architecture, characterized by a nitrogen-containing ring system, has garnered significant attention in the field of medicinal chemistry and pharmacology. The compound's CAS number, 1303973-99-0, serves as a unique identifier, distinguishing it in scientific literature and databases.

The synthesis of 2-azatricyclo[3.3.1.13?]decane-1-carboxylic acid presents a formidable challenge due to its intricate tricyclic framework and the presence of a nitrogen atom within the ring system. This structural complexity necessitates sophisticated synthetic methodologies, often involving multi-step reactions and precise control over reaction conditions. The compound's stability under various chemical environments is another critical factor that researchers must consider, as it can influence its suitability for further derivatization and application in drug development.

In recent years, 2-azatricyclo[3.3.1.13?]decane-1-carboxylic acid has emerged as a promising scaffold for the discovery of novel bioactive molecules. Its tricyclic core mimics the structural motifs found in many biologically relevant compounds, making it an attractive candidate for medicinal chemists seeking to develop new therapeutic agents. The nitrogen atom in the ring system further enhances its potential by allowing for diverse functionalization strategies, which can be tailored to modulate its pharmacological properties.

One of the most compelling aspects of 2-azatricyclo[3.3.1.13?]decane-1-carboxylic acid is its ability to serve as a precursor for more complex derivatives with enhanced biological activity. Researchers have leveraged its structural framework to develop analogs that exhibit potent activity against various disease targets, including enzymes and receptors involved in inflammation, pain, and cancer. These derivatives often show improved selectivity and reduced toxicity compared to their parent compound, highlighting the compound's potential as a lead structure in drug discovery.

The pharmacological profile of 2-azatricyclo[3.3.1.13?]decane-1-carboxylic acid has been extensively studied in preclinical models, revealing several interesting properties. Initial investigations have suggested that the compound may possess anti-inflammatory and analgesic effects, making it a candidate for treating chronic pain conditions and inflammatory disorders. Additionally, its ability to interact with specific biological targets has prompted exploration of its potential in oncology research.

The synthesis and characterization of 2-azatricyclo[3.3.1.13?]decane-1-carboxylic acid have also contributed to advancements in synthetic organic chemistry methodologies. The development of novel catalytic systems and reaction pathways for constructing tricyclic nitrogen-containing heterocycles has been facilitated by studies on this compound. These advancements not only enhance the efficiency of producing 2-azatricyclo[3.3.1.13?]decane-1-carboxylic acid but also provide valuable tools for synthesizing other complex bioactive molecules.

In conclusion, 2-azatricyclo[3.3.1.13?]decane-1-carboxylic acid (CAS No: 1303973-99-0) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile synthetic applications. Its potential as a scaffold for developing novel therapeutic agents continues to drive research efforts across multiple disciplines within the pharmaceutical industry and academic institutions worldwide.